Methyl 2-bromo-5-methylbenzoate
Cat. No. B1590899
M. Wt: 229.07 g/mol
InChI Key: PYRAZCQFEMNXJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[cH:7][c:8]([CH3:11])[cH:9][cH:10]1.[CH3:18][N:19]([CH3:20])[CH:21]=[O:22].[CH3:23][OH:24].[Cl:12][C:13]([C:14]([Cl:15])=[O:16])=[O:17].[Cl:25][CH2:26][Cl:27]>>[Br:1][c:2]1[c:3]([C:4](=[O:5])[O:6][CH3:13])[cH:7][c:8]([CH3:11])[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc(Br)c(C(=O)O)c1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)C(=O)Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(=O)c1cc(C)ccc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
